![molecular formula C17H10N4O3 B5979305 3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile](/img/structure/B5979305.png)
3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile
Overview
Description
3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile, also known as NQDI-1, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have promising effects in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
Scientific Research Applications
Synthesis and Properties
3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile and related compounds have been synthesized for various purposes. For instance, 2-(4-oxo-3,4-dihydro-2-quinazolinyl)acetonitriles have been produced by interacting α-cyanoethylthioiminoacetate with substituted anthranilic acids, showing prototropy in the synthesized series (Volovenko et al., 2002).
Chemical Interactions and Transformations
These compounds have been involved in reactions with (hetero)aromatic aldehydes, leading to the formation of various acrylonitriles. For example, the interaction with 2,6-dihalobenzaldehydes resulted in the formation of 3-(2,6-dihalophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitriles (Khilya et al., 2004).
Potential in Chemosensors
Some derivatives of these compounds, such as E-3-phenyl-2-(1-phenylbenzimidazol-2-yl)acrylonitriles, have been synthesized and explored for their potential as chemosensors for various cations. This is due to their ability to show significant changes in fluorescence intensity upon interaction with different metal cations (Hranjec et al., 2012).
Electrocatalytic Applications
In electrocatalysis, a modified carbon nanotube paste electrode of 2-(4-oxo-3-phenyl-3,4-dihydro-quinazolinyl)-N'-phenyl-hydrazinecarbothioamide was developed. This showed strong catalytic function for the oxidation of certain biochemical compounds, demonstrating its utility in analytical chemistry (Beitollahi et al., 2008).
Pharmacological Interest
Derivatives like 3-(4-Thioxo-3,4-dihydroquinazolin-2-yl)acrylic acid have been synthesized as precursors for novel polyfunctional quinazoline derivatives, showing potential pharmaceutical interest. These derivatives have been tested for their antimicrobial activities, indicating their relevance in medicinal chemistry (Aly, 2003).
Cytotoxic Potency
Research has been conducted on acrylonitriles substituted with various nitrogen heterocyclics for their in vitro cytotoxic potency on human cancer cell lines. These studies have helped to understand structure-activity relationships, revealing potential therapeutic applications (Sa̧czewski et al., 2004).
Photochromic Polymers
Compounds such as (Z)-2-(4-nitrophenyl)-3-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acrylonitrile have been utilized in the fabrication of photochromic polymers. These polymers exhibit dynamic and static photoinduced birefringence, making them suitable for photonic applications (Szukalski et al., 2015).
properties
IUPAC Name |
(E)-3-(2-nitrophenyl)-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10N4O3/c18-10-12(9-11-5-1-4-8-15(11)21(23)24)16-19-14-7-3-2-6-13(14)17(22)20-16/h1-9H,(H,19,20,22)/b12-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXMNLNCDGQSJMA-FMIVXFBMSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C(C#N)C2=NC3=CC=CC=C3C(=O)N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3C(=O)N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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